Cas no 111397-41-2 (1,4-Butanediamine,N1,N4-bis(3-aminopropyl)-2,2-difluoro-)

1,4-Butanediamine,N1,N4-bis(3-aminopropyl)-2,2-difluoro- structure
111397-41-2 structure
Product Name:1,4-Butanediamine,N1,N4-bis(3-aminopropyl)-2,2-difluoro-
CAS No:111397-41-2
MF:C10H24F2N4
MW:238.321168899536
CID:166673
PubChem ID:130678
Update Time:2025-04-19

1,4-Butanediamine,N1,N4-bis(3-aminopropyl)-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine,N1,N4-bis(3-aminopropyl)-2,2-difluoro-
    • 6,6-difluorospermine
    • N,N'-bis(3-aminopropyl)-2,2-difluorobutane-1,4-diamine
    • 1,4-Butanediamine, N,N'-bis(3-aminopropyl)-2,2-difluoro-
    • 6,6-difluoro-1,12-diamino-4,9-diaza-dodecane
    • SCHEMBL9826394
    • DTXSID20149642
    • 111397-41-2
    • Inchi: 1S/C10H24F2N4/c11-10(12,9-16-7-2-5-14)3-8-15-6-1-4-13/h15-16H,1-9,13-14H2
    • InChI Key: YJYKTXUYOGVQAF-UHFFFAOYSA-N
    • SMILES: FC(CNCCCN)(CCNCCCN)F

Computed Properties

  • Exact Mass: 238.19712
  • Monoisotopic Mass: 238.197
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • Density: 1.038
  • Boiling Point: 351.6°Cat760mmHg
  • Flash Point: 166.5°C
  • Refractive Index: 1.46
  • PSA: 76.1

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